Cas no 4166-67-0 (3-(ethylcarbamoyl)prop-2-enoic acid)

• Product Name: 3-(ethylcarbamoyl)prop-2-enoic acid
• CAS No: 4166-67-0
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 84954
• PubChem ID: 5380356
• Update Time: 2025-09-27

3-(ethylcarbamoyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• N-Ethylmaleamic acid
• Maleic acid monoethylamide
• Maleinsaeure-mono-aethylamid
• N-Aethyl-maleamidsaeure
• N-Aethyl-maleinamidsaeure
• N-ethyl-maleamic acid
• N-Ethylmaleamidic acid
• 3-(ethylcarbamoyl)prop-2-enoic acid
• CS-0363227
• NS00049759
• 2-Butenoic acid, 4-(ethylamino)-4-oxo-, (2Z)-
• AKOS002315818
• Z8Z9J3VL2J
• 333850B4-1D7D-426A-AE7D-4E04B7B8CF93
• Maleic acid ethylamide
• (Z)-4-(ethylamino)-4-oxobut-2-enoic acid
• NSC92548
• 4166-67-0
• SCHEMBL1904335
• DTXSID80883737
• Maleamic acid, N-ethyl-
• (2Z)-4-(ethylamino)-4-oxo-2-butenoic acid
• NSC-92548
• STL020522
• (2Z)-4-(ethylamino)-4-oxobut-2-enoic acid
• HBQGCOWNLUOCBU-ARJAWSKDSA-N

• MDL： MFCD00014013
• Inchi： 1S/C6H9NO3/c1-2-7-5(8)3-4-6(9)10/h3-4H,2H2,1H3,(H,7,8)(H,9,10)/b4-3-
• InChI Key： HBQGCOWNLUOCBU-ARJAWSKDSA-N
• SMILES： O=C(/C=C\C(=O)O)NCC
• BRN： 1210030

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: White or cream colored solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 124-126°C
• Boiling Point: 375.0±34.0 °C at 760 mmHg
• Flash Point: 180.6±25.7 °C
• Refractive Index: 1.488
• PSA: 66.40000
• LogP: 0.15420
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-(ethylcarbamoyl)prop-2-enoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1759
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：S26;S36
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)